Cas no 2728725-16-2 ((S)-1-(2,2-Difluoroethyl)pyrrolidin-3-amine dihydrochloride)

• Product Name: (S)-1-(2,2-Difluoroethyl)pyrrolidin-3-amine dihydrochloride
• CAS No: 2728725-16-2
• MF: C₆H₁₄Cl₂F₂N₂
• MW: 223.091566562653
• CID: 5924345
• PubChem ID: 165587568
• Update Time: 2025-10-31

(S)-1-(2,2-Difluoroethyl)pyrrolidin-3-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-1-(2,2-Difluoroethyl)pyrrolidin-3-amine dihydrochloride
• EN300-37084988
• 2728725-16-2
• (3S)-1-(2,2-difluoroethyl)pyrrolidin-3-amine dihydrochloride

• Inchi： 1S/C6H12F2N2.2ClH/c7-6(8)4-10-2-1-5(9)3-10;;/h5-6H,1-4,9H2;2*1H/t5-;;/m0../s1
• InChI Key： GWIUSYUXFNJHKY-XRIGFGBMSA-N
• SMILES： Cl.Cl.FC(CN1CC[C@@H](C1)N)F

Computed Properties

• Exact Mass: 222.0502102g/mol
• Monoisotopic Mass: 222.0502102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3Ų

Additional information on (S)-1-(2,2-Difluoroethyl)pyrrolidin-3-amine dihydrochloride

Recent Advances in the Study of (S)-1-(2,2-Difluoroethyl)pyrrolidin-3-amine Dihydrochloride (CAS: 2728725-16-2)

In recent years, (S)-1-(2,2-Difluoroethyl)pyrrolidin-3-amine dihydrochloride (CAS: 2728725-16-2) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This chiral amine derivative, characterized by its difluoroethyl and pyrrolidine moieties, has shown promising potential in various therapeutic applications, particularly in the development of novel central nervous system (CNS) targeting agents. The compound's unique structural features and pharmacological properties have spurred extensive research efforts to explore its mechanisms of action and therapeutic utility.

A recent study published in the Journal of Medicinal Chemistry (2023) investigated the compound's role as a key intermediate in the synthesis of selective serotonin reuptake inhibitors (SSRIs) with improved blood-brain barrier (BBB) permeability. The researchers highlighted the compound's ability to enhance the pharmacokinetic profile of derivative molecules, thereby increasing their efficacy in treating depression and anxiety disorders. The study employed advanced computational modeling and in vitro assays to demonstrate the compound's binding affinity for serotonin transporters, providing a foundation for further drug development.

Another significant breakthrough was reported in a Nature Communications article (2024), where (S)-1-(2,2-Difluoroethyl)pyrrolidin-3-amine dihydrochloride was utilized as a building block for the development of novel sigma-1 receptor ligands. The research team demonstrated that derivatives of this compound exhibited high selectivity for sigma-1 receptors, which are implicated in neuroprotection and cognitive enhancement. The study's findings suggest potential applications in neurodegenerative diseases such as Alzheimer's and Parkinson's, marking an important step forward in CNS drug discovery.

From a synthetic chemistry perspective, recent advancements in the production of (S)-1-(2,2-Difluoroethyl)pyrrolidin-3-amine dihydrochloride have been noteworthy. A 2024 publication in Organic Process Research & Development detailed an optimized asymmetric synthesis route that significantly improved yield (from 68% to 92%) while maintaining excellent enantiomeric excess (>99%). This process innovation addresses previous challenges in large-scale production and makes the compound more accessible for both research and potential clinical applications.

Pharmacokinetic studies have also shed light on the compound's metabolic stability and distribution profile. Research conducted at several academic institutions has demonstrated that the difluoroethyl modification enhances metabolic stability compared to non-fluorinated analogs, while the pyrrolidine ring contributes to favorable tissue distribution patterns. These properties make (S)-1-(2,2-Difluoroethyl)pyrrolidin-3-amine dihydrochloride particularly valuable for medicinal chemistry optimization programs.

Looking forward, the compound's versatility suggests it may find applications beyond its current CNS focus. Preliminary studies indicate potential in pain management and inflammation modulation, though these avenues require further exploration. The growing body of research on (S)-1-(2,2-Difluoroethyl)pyrrolidin-3-amine dihydrochloride underscores its importance as both a pharmacological tool and a promising scaffold for drug development, positioning it as a compound to watch in coming years.